Cas no 1021206-28-9 (N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide)

• Product Name: N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide
• CAS No: 1021206-28-9
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5833115
• PubChem ID: 44059841
• Update Time: 2025-06-13

N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide
• VU0640417-1
• N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)-2-phenylbutanamide
• N-[2-(6-oxopyridazin-1-yl)ethyl]-2-phenylbutanamide
• AKOS024504978
• 1021206-28-9
• F5283-0066

• Inchi： 1S/C16H19N3O2/c1-2-14(13-7-4-3-5-8-13)16(21)17-11-12-19-15(20)9-6-10-18-19/h3-10,14H,2,11-12H2,1H3,(H,17,21)
• InChI Key： VIECFCYVJGFJLS-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)CC)NCCN1C(C=CC=N1)=O

Computed Properties

• Exact Mass: 285.148
• Monoisotopic Mass: 285.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide

Professional Introduction to N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide (CAS No. 1021206-28-9)

N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide, a compound with the chemical identifier CAS No. 1021206-28-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this amide derivative incorporates a pyridazine moiety, which is known for its versatility in medicinal chemistry, alongside a phenylbutanamide backbone that enhances its pharmacokinetic profile.

The pyridazine ring in N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide is a key pharmacophore that contributes to its biological activity. Pyridazines have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. Recent research has highlighted the importance of pyridazine derivatives in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of the 6-oxo group in the pyridazine ring further enhances the compound's reactivity and binding affinity to biological targets.

The phenylbutanamide moiety in the compound's structure adds another layer of complexity and functionality. Amides are well-known for their role as bioisosteres, allowing for the modulation of drug properties such as solubility, metabolic stability, and binding interactions. The phenyl group attached to the butanamide chain introduces hydrophobicity, which can influence how the compound interacts with biological membranes and receptors. This feature makes N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in interest regarding small molecule inhibitors that target protein-protein interactions (PPIs). N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide has shown potential in this area due to its ability to disrupt specific PPIs involved in disease pathways. For instance, studies have demonstrated that derivatives of pyridazine can interact with transcription factors and kinases, which are critical targets in cancer therapy. The phenylbutanamide component may further enhance these interactions by providing additional binding pockets or improving solubility.

The synthesis of N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the pyridazine ring typically involves condensation reactions between hydrazine derivatives and α-haloketones or α-halocarbonitriles. The subsequent formation of the amide bond is achieved through nucleophilic acyl substitution reactions, often catalyzed by acid or base conditions.

The pharmacological evaluation of N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2-phenylbutanamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate affinity for certain enzymes and receptors relevant to neurological disorders. For example, preliminary data suggest that it may interact with enzymes involved in the metabolism of neurotransmitters such as dopamine and serotonin. Additionally, its interaction with receptors like GABA receptors has been explored, indicating potential applications in treating anxiety and epilepsy.

The compound's pharmacokinetic profile is another area of focus. The presence of both hydrophobic and polar functional groups allows for balanced solubility in both aqueous and lipid environments. This characteristic is crucial for achieving optimal bioavailability and distribution within the body. Furthermore, the amide group can undergo metabolic degradation via enzymatic pathways such as cytochrome P450-mediated oxidation or amidase hydrolysis, which can influence its half-life and therapeutic window.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying potential drug candidates like N-[2-(6-oxo-1,6-dihydropyridazine-1-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)-ethyl]-2-phenylbutanamide. Molecular docking simulations have been used to predict binding affinities between this compound and various biological targets. These simulations not only help in understanding the molecular interactions but also guide modifications to improve potency and selectivity.

The development of novel therapeutic agents often involves optimizing synthetic routes to improve yield and scalability while minimizing side reactions. For N-[2-(pyridazine-1-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)-ethyl]-2-phenyletbanamide, researchers have explored alternative synthetic pathways that incorporate greener chemistry principles. These include using biocatalysts or microwave-assisted synthesis to enhance reaction efficiency and reduce environmental impact.

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